Cas no 124617-51-2 (Ethanone,2-bromo-1-(2-methyl-3-benzofuranyl)-)

• Product Name: Ethanone,2-bromo-1-(2-methyl-3-benzofuranyl)-
• CAS No: 124617-51-2
• MF: C₁₁H₉BrO₂
• MW: 253.091962575912
• CID: 103704
• PubChem ID: 14509735
• Update Time: 2025-04-18

Ethanone,2-bromo-1-(2-methyl-3-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-bromo-1-(2-methyl-3-benzofuranyl)-
• 2-bromo-1-(2-methyl-1-benzofuran-3-yl)ethanone
• 2-Bromo-1-(2-methyl-benzofuran-3-yl)-ethanone
• Ethanone,2-bromo-1-(2-methyl-3-benzofuranyl)
• 2-bromo-1-(2-methylbenzofuran-3-yl)ethanone
• 124617-51-2
• DTXSID70561113
• AKOS026744372
• 2-Bromo-1-(2-methyl-1-benzofuran-3-yl)ethan-1-one

• Inchi： 1S/C11H9BrO2/c1-7-11(9(13)6-12)8-4-2-3-5-10(8)14-7/h2-5H,6H2,1H3
• InChI Key： VMQGDUCNLSCDAS-UHFFFAOYSA-N
• SMILES： BrCC(C1=C(C)OC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 251.97900
• Monoisotopic Mass: 251.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21000
• LogP: 3.31880